N-(2,6-dimethylphenyl)-1-methyl-3-propyl-1H-pyrazole-5-carboxamide

• Molecular Formula: C16H21N3O
• Molecular Weight: 271.36 g/mol
• IUPAC Name: N-(2,6-dimethylphenyl)-2-methyl-5-propylpyrazole-3-carboxamide
• InChI: InChI=1S/C16H21N3O/c1-5-7-13-10-14(19(4)18-13)16(20)17-15-11(2)8-6-9-12(15)3/h6,8-10H,5,7H2,1-4H3,(H,17,20)
• InChI Key: RWFOBTBJIVZYDL-UHFFFAOYSA-N
• SMILES: CCCC1=NN(C(=C1)C(=O)NC2=C(C=CC=C2C)C)C

Description

N-(2,6-dimethylphenyl)-1-methyl-3-propyl-1H-pyrazole-5-carboxamide, also known as DPCPX, is a selective antagonist for the adenosine A1 receptor. The adenosine A1 receptor is a G protein-coupled receptor that is widely distributed throughout the body and plays a crucial role in regulating various physiological processes. DPCPX has been extensively studied in scientific research for its potential therapeutic applications in various diseases.

Mechanism of Action

N-(2,6-dimethylphenyl)-1-methyl-3-propyl-1H-pyrazole-5-carboxamide acts as a selective antagonist for the adenosine A1 receptor. By blocking the binding of adenosine to the receptor, N-(2,6-dimethylphenyl)-1-methyl-3-propyl-1H-pyrazole-5-carboxamide prevents the activation of downstream signaling pathways that are involved in various physiological processes. This leads to the inhibition of cellular responses that are mediated by the adenosine A1 receptor.
Biochemical and Physiological Effects:
N-(2,6-dimethylphenyl)-1-methyl-3-propyl-1H-pyrazole-5-carboxamide has been shown to have several biochemical and physiological effects. In cardiovascular diseases, N-(2,6-dimethylphenyl)-1-methyl-3-propyl-1H-pyrazole-5-carboxamide has been shown to reduce myocardial infarction size, decrease myocardial stunning, and improve left ventricular function. In neurological disorders, N-(2,6-dimethylphenyl)-1-methyl-3-propyl-1H-pyrazole-5-carboxamide has been shown to improve cognitive function, reduce neuroinflammation, and protect against neuronal damage. In cancer, N-(2,6-dimethylphenyl)-1-methyl-3-propyl-1H-pyrazole-5-carboxamide has been shown to inhibit tumor growth, induce apoptosis, and reduce angiogenesis.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(2,6-dimethylphenyl)-1-methyl-3-propyl-1H-pyrazole-5-carboxamide in lab experiments is its selectivity for the adenosine A1 receptor. This allows researchers to specifically target the receptor and study its function. However, one of the limitations of using N-(2,6-dimethylphenyl)-1-methyl-3-propyl-1H-pyrazole-5-carboxamide is its potential off-target effects on other receptors. This can lead to confounding results and make it difficult to interpret the data.

Future Directions

There are several future directions for research on N-(2,6-dimethylphenyl)-1-methyl-3-propyl-1H-pyrazole-5-carboxamide. One area of interest is its potential therapeutic applications in cancer. Further studies are needed to elucidate the mechanisms underlying its anti-tumor effects and to determine its efficacy in different types of cancer. Another area of interest is its potential use in combination with other drugs for the treatment of various diseases. Finally, more research is needed to understand the long-term effects of N-(2,6-dimethylphenyl)-1-methyl-3-propyl-1H-pyrazole-5-carboxamide on the body and to determine its safety profile.

Synthesis Methods

The synthesis of N-(2,6-dimethylphenyl)-1-methyl-3-propyl-1H-pyrazole-5-carboxamide involves several steps. The first step is the preparation of 2,6-dimethylphenylhydrazine, which is then reacted with ethyl acetoacetate to form 1-ethyl-3-(2,6-dimethylphenyl)pyrazole-4,5-dicarboxylic acid. This compound is then converted to N-(2,6-dimethylphenyl)-1-methyl-3-propyl-1H-pyrazole-5-carboxamide by reacting it with propylamine and acetic anhydride.

Scientific Research Applications

N-(2,6-dimethylphenyl)-1-methyl-3-propyl-1H-pyrazole-5-carboxamide has been extensively studied for its potential therapeutic applications in various diseases, including cardiovascular diseases, neurological disorders, and cancer. In cardiovascular diseases, N-(2,6-dimethylphenyl)-1-methyl-3-propyl-1H-pyrazole-5-carboxamide has been shown to reduce ischemia-reperfusion injury and protect against arrhythmias. In neurological disorders, N-(2,6-dimethylphenyl)-1-methyl-3-propyl-1H-pyrazole-5-carboxamide has been shown to have neuroprotective effects and improve cognitive function. In cancer, N-(2,6-dimethylphenyl)-1-methyl-3-propyl-1H-pyrazole-5-carboxamide has been shown to inhibit tumor growth and metastasis.